Cas no 1806905-46-3 (4-(Aminomethyl)-3-cyano-6-(difluoromethyl)-2-iodopyridine)

• Product Name: 4-(Aminomethyl)-3-cyano-6-(difluoromethyl)-2-iodopyridine
• CAS No: 1806905-46-3
• MF: C₈H₆F₂IN₃
• MW: 309.054620265961
• CID: 4874592
• Update Time: 2023-08-20

4-(Aminomethyl)-3-cyano-6-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-cyano-6-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C8H6F2IN3/c9-7(10)6-1-4(2-12)5(3-13)8(11)14-6/h1,7H,2,12H2
• InChI Key： MSECFPFGIVSMSC-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(CN)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7